Cas no 868676-11-3 (ethyl 2-3-(benzenesulfonyl)propanamido-4-phenyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-3-(benzenesulfonyl)propanamido-4-phenyl-1,3-thiazole-5-carboxylate
• CAS No: 868676-11-3
• MF: C₂₁H₂₀N₂O₅S₂
• MW: 444.523902893066
• CID: 6111543
• PubChem ID: 18560858
• Update Time: 2025-10-28

ethyl 2-3-(benzenesulfonyl)propanamido-4-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-3-(benzenesulfonyl)propanamido-4-phenyl-1,3-thiazole-5-carboxylate
• ethyl 2-[3-(benzenesulfonyl)propanoylamino]-4-phenyl-1,3-thiazole-5-carboxylate
• F1821-0207
• ethyl 2-[3-(benzenesulfonyl)propanamido]-4-phenyl-1,3-thiazole-5-carboxylate
• ethyl 4-phenyl-2-(3-(phenylsulfonyl)propanamido)thiazole-5-carboxylate
• AKOS024611671
• 868676-11-3

• Inchi： 1S/C21H20N2O5S2/c1-2-28-20(25)19-18(15-9-5-3-6-10-15)23-21(29-19)22-17(24)13-14-30(26,27)16-11-7-4-8-12-16/h3-12H,2,13-14H2,1H3,(H,22,23,24)
• InChI Key： RQJRVROPKGUBOA-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C2=CC=CC=C2)N=C1NC(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 444.08136409g/mol
• Monoisotopic Mass: 444.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 139Ų

Additional information on ethyl 2-3-(benzenesulfonyl)propanamido-4-phenyl-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl 2-3-(Benzenesulfonyl)Propanamido-4-Phenyl-1,3-Thiazole-5-Carboxylate (CAS No. 868676-11-3)

Ethyl 2-3-(benzenesulfonyl)propanamido-4-phenyl-1,3-thiazole-5-carboxylate (CAS No. 868676-11-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both benzenesulfonyl and phenyl groups in its structure enhances its potential for applications in drug discovery and material science. Researchers are particularly interested in its role as a bioactive intermediate, which makes it a valuable candidate for further studies.

The molecular structure of ethyl 2-3-(benzenesulfonyl)propanamido-4-phenyl-1,3-thiazole-5-carboxylate features a thiazole ring substituted with a phenyl group at the 4-position and an ester group at the 5-position. The benzenesulfonyl moiety attached to the propanamido chain adds to its chemical versatility. This unique arrangement contributes to its stability and reactivity, making it suitable for various synthetic applications. The compound’s molecular weight and solubility properties are critical factors in its formulation and handling, especially in laboratory settings.

One of the most compelling aspects of CAS No. 868676-11-3 is its potential in medicinal chemistry. Recent studies have explored its use as a precursor for developing anti-inflammatory and antimicrobial agents. The thiazole core is a common motif in many FDA-approved drugs, and modifications to its structure, such as the inclusion of a benzenesulfonyl group, can enhance its pharmacological profile. This has led to increased interest from pharmaceutical companies looking to innovate in areas like cancer therapy and infectious disease treatment.

In addition to its pharmaceutical applications, ethyl 2-3-(benzenesulfonyl)propanamido-4-phenyl-1,3-thiazole-5-carboxylate is also being investigated for its role in agrochemicals. The compound’s ability to interact with biological systems makes it a promising candidate for developing new pesticides and herbicides. Its mode of action and environmental impact are key areas of research, particularly as the industry shifts toward more sustainable and eco-friendly solutions.

The synthesis of CAS No. 868676-11-3 involves multi-step organic reactions, including condensation and sulfonylation processes. Researchers have optimized these methods to improve yield and purity, which are essential for large-scale production. The compound’s spectroscopic data, such as NMR and mass spectrometry profiles, are well-documented, aiding in its identification and quality control. These advancements have made it more accessible for both academic and industrial use.

Market trends indicate a growing demand for specialty chemicals like ethyl 2-3-(benzenesulfonyl)propanamido-4-phenyl-1,3-thiazole-5-carboxylate. The rise of personalized medicine and green chemistry has further fueled this demand. Companies are investing in R&D to explore new applications and improve existing formulations. As a result, the compound is expected to play a pivotal role in the future of drug development and agricultural science.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 868676-11-3 is crucial. Its melting point, boiling point, and stability under various conditions are well-studied, ensuring safe handling and storage. Additionally, its compatibility with other chemicals and solvents is a key consideration for formulation scientists. These details are often sought after in patent applications and regulatory submissions.

In conclusion, ethyl 2-3-(benzenesulfonyl)propanamido-4-phenyl-1,3-thiazole-5-carboxylate (CAS No. 868676-11-3) is a compound of significant scientific and industrial interest. Its unique structure and versatile applications make it a valuable asset in pharmaceutical, agrochemical, and material science research. As advancements in synthetic chemistry and biotechnology continue, the potential uses for this compound are likely to expand, solidifying its place in the future of specialty chemicals.